Cas no 69335-90-6 (Fluazifop-methyl)

• Product Name: Fluazifop-methyl
• CAS No: 69335-90-6
• MF: C₁₆H₁₄F₃NO₄
• MW: 341.281875133514
• CID: 503476
• PubChem ID: 329754766
• Update Time: 2025-06-28

Fluazifop-methyl Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]phenoxy]-, methyl ester
• Fluazifop-methyl
• Fluazifop-P-methyl
• 2-[4-(5-trifluoromethylpyridin-2-yloxy)-phenoxy]-propionic acid methyl ester
• AC1L4DZP
• CTK8E6008
• Fluazifop methyl ester
• Fluazifop-methyl [ISO]
• methyl 2-(4-((5-(trifluoromethyl)-2-pyridinyl)oxy)phenoxy)propanoate
• Methyl 2-[4-(5-trifluoromethyl-2-pyridyloxy)phenoxy]propionate
• methyl 2-[4-(5-trifluoromethyl-pyridin-2-yloxy)-phenoxy]-propionate
• SL 236
• SureCN163792
• 2-[4-[[5-(Trifluoromethyl)-2-pyridinyl]oxy]phenoxy]propanoic acid methyl ester
• NS00073919
• Q27263787
• UNII-64TO500769
• 69335-90-6
• Propanoic acid, 2-(4-((5-(trifluoromethyl)-2-pyridinyl)oxy)phenoxy)-, methyl ester
• Methyl 2-{4-(5-(trifluoromethyl)-2-pyridyloxy)phenoxy}propionate
• methyl 2-[4-(5-trifluoromethyl-2-pyridyloxy)phenoxy]-propionate
• methyl 2-[4-(5-trifluoromethyl-2-pyridyloxy)-phenoxy]-propionate
• AKOS015902927
• DTXSID10989039
• methyl 2-[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoate
• FLUAZIFOP-METHYL PESTANAL
• 64TO500769
• SCHEMBL163792
• Methyl 2-(4-((5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoate
• Fluazifop-methyl, PESTANAL(R), analytical standard

• MDL： MFCD04112611
• Inchi： 1S/C16H14F3NO4/c1-10(15(21)22-2)23-12-4-6-13(7-5-12)24-14-8-3-11(9-20-14)16(17,18)19/h3-10H,1-2H3
• InChI Key： IAUMNRCGDHLAMJ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1C=CC(=CC=1)OC(C(=O)OC)C)(F)F

Computed Properties

• Exact Mass: 341.08752
• Monoisotopic Mass: 341.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 75-80 °C
• Boiling Point: 396.3±42.0 °C at 760 mmHg
• Flash Point: 193.5±27.9 °C
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• PSA: 57.65
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Fluazifop-methyl Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 51/53
• Safety Instruction： 61
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Fluazifop-methyl

Fluazifop-methyl (CAS No. 69335-90-6): A Comprehensive Overview in Modern Agricultural Chemistry

Fluazifop-methyl, a compound with the chemical identifier CAS No. 69335-90-6, is a widely recognized herbicide that has garnered significant attention in the field of agricultural chemistry. This introduction delves into the properties, applications, and recent advancements associated with this compound, providing a detailed insight into its role in modern farming practices.

The mechanism of action of Fluazifop-methyl is primarily centered on its ability to inhibit acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid synthesis in plants. By targeting this enzyme, the herbicide disrupts the growth and development of broadleaf weeds, making it an effective solution for maintaining crop health and yield. This mode of action has positioned it as a cornerstone in the management of weed-related challenges across various agricultural systems.

In recent years, research has focused on enhancing the efficacy and environmental sustainability of Fluazifop-methyl. One notable development involves the formulation of this herbicide in combination with other agrochemicals to broaden its spectrum of activity while minimizing potential resistance issues. Such combinations have shown promising results in field trials, offering farmers a more robust toolset for weed control.

Moreover, advancements in biotechnology have led to the exploration of genetic modifications that could further optimize the application of Fluazifop-methyl. For instance, studies have investigated the use of transgenic crops that exhibit enhanced tolerance to this herbicide, allowing for more precise application rates and reduced environmental impact. These innovations align with global efforts to promote sustainable agriculture while maintaining high productivity levels.

The environmental profile of Fluazifop-methyl is another critical aspect that has been extensively studied. Research indicates that when used according to recommended guidelines, this herbicide exhibits moderate persistence in soil and water systems. However, ongoing studies are focused on developing formulations that degrade more rapidly, thereby reducing potential ecological footprints. Such efforts are essential for ensuring that agricultural practices remain environmentally responsible.

Economic considerations also play a significant role in the adoption and management of Fluazifop-methyl. The cost-effectiveness of this herbicide compared to alternatives has made it a preferred choice for many farmers. Additionally, regulatory frameworks have been established to ensure its safe use, balancing efficacy with environmental protection. These frameworks are continually updated based on emerging scientific data, reflecting the dynamic nature of agricultural chemistry.

The global market for Fluazifop-methyl continues to evolve, driven by both demand and technological advancements. Manufacturers are investing in research to develop next-generation formulations that offer improved performance and safety profiles. This commitment to innovation ensures that farmers have access to cutting-edge solutions for their weed management needs.

In conclusion, Fluazifop-methyl (CAS No. 69335-90-6) remains a vital component in modern agricultural chemistry. Its effectiveness as a broadleaf herbicide, combined with ongoing research into sustainable and innovative applications, underscores its importance in supporting global food security. As the agricultural landscape continues to change, compounds like these will play an increasingly critical role in shaping future farming practices.